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Chemical Identity of Triallyl Trimesate

For experimental protocols, it is essential to first confirm the identity and properties of the coagent.

Property Description

Chemical Name Triallyl trimesate; Triallyl 1,3,5-benzenetricarboxylate [1]

CAS Number 17832-16-5 [1]

Molecular Formula C₁₈H₁₈O₆ [1]

Molecular Weight 330.33 - 330.34 g/mol [1]

Typical Purity Available at >98.0%(T), 98%, and 95.0% [1]

Physical Form Colorless to light yellow liquid or powder [1]

Experimental Protocol: Reactive Extrusion with TAM
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The following workflow and details are adapted from a study on coagent-modified polypropylene (CM-PP),

which provides a validated methodology [2].

Start: Prepare Materials

Peroxide-initiated
grafting in melt

Twin-screw
reactive extrusion

Injection molding
of specimens

Characterization:
Rheology, Crystallization, Mechanics

Obtained CM-PP with
LCB & finer spherulites

Click to download full resolution via product page

1. Materials Preparation

Polymer: Linear isotactic polypropylene (L-PP).

Coagent: Triallyl trimesate (TAM).
Initiator: An organic peroxide, such as dicumyl peroxide (DCP).
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The process is conducted in a solvent-free, solid-state mixture [3].

2. Reactive Extrusion Process

Equipment: Use a twin-screw extruder.
Procedure: The L-PP, TAM coagent, and peroxide are fed into the extruder.

Reaction Mechanism: The peroxide generates free radicals, which abstract hydrogen from the PP
backbone. The TAM coagent grafts onto these radical sites. Due to its trifunctional allylic structure,

TAM can form long-chain branches (LCB) on the PP or act as a cross-linker, leading to the formation
of cross-linked nano-particles within the polymer matrix [2] [3].

Key Outcome: This process yields coagent-modified polypropylene (CM-PP) with a distinctly different
architecture from the original L-PP.

3. Specimen Preparation & Characterization

The extruded CM-PP is typically shaped using injection molding for testing [2].
Key characterization methods include:

Rheology: Measure complex viscosity and elasticity. PP modified with TAM often shows strain
hardening, a key indicator of long-chain branching (LCB) [2].

Thermal Analysis: Use DSC to measure crystallization temperature (T꜀). CM-PP usually
exhibits a higher T꜀ due to a finer spherulitic structure [2].

Mechanical Testing: Evaluate tensile strength, modulus, and impact strength. CM-PP can
retain stiffness and strength while improving elongation at break and impact strength [2].

Effects of TAM on Polymer Properties

The table below summarizes the key effects of TAM modification compared to polypropylene degraded only

with peroxide.

Property
Effect of TAM
Coagent (vs.
DCP-PP)

Technical Explanation

Melt Strength Increases [2] Formation of a long-chain branched (LCB) architecture

[2].
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Property
Effect of TAM
Coagent (vs.
DCP-PP)

Technical Explanation

Crystallization
Temperature (T꜀)

Increases [2] Cross-linked TAM/PP nanoparticles and branched
structures act as nucleating sites, leading to a finer

spherulitic morphology [2] [3].

Tensile Modulus &
Strength

Retained [2] The enhanced nucleation and finer crystalline structure

compensate for the reduction in average molar mass
caused by peroxide-induced degradation [2].

Elongation at Break
& Impact Strength

Improved [2] The modified microstructure, including the
disappearance of the skin-core layer in injection-molded

parts, contributes to better toughness [2].

Frequently Asked Questions

What is the primary function of triallyl trimesate in polypropylene modification?

TAM primarily functions as a coagent to counteract the detrimental chain scission (degradation) that occurs

during peroxide-initiated processing of PP. It introduces long-chain branches (LCB) and can form cross-

linked nano-particles, which increase melt strength and improve mechanical properties [2] [3].

How does TAM compare to other coagents like TMPTMA?

According to comparative studies, both TAM and trimethylolpropane trimethacrylate (TMPTMA) can

increase the viscosity and elasticity of PP. However, deviations from terminal flow and strain hardening

were specifically observed in PP modified with TAM, signifying a more pronounced formation of long-

chain branches [2].

The search results do not specify the exact peroxide or TAM concentration. How can I determine this?

The cited research articles are focused on structure-property relationships rather than providing specific

formulation recipes. To determine optimal concentrations, I recommend:

Consulting Patent Literature: Patents often provide detailed working examples with exact ratios.
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Performing a Design of Experiment (DoE): Systematically varying the peroxide-to-coagent ratio to

achieve the desired balance between degradation and branching/cross-linking for your specific
application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s1520261?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/17832-16-5/?items=100
https://www.degruyterbrill.com/document/doi/10.3139/217.3209/html
https://www.semanticscholar.org/paper/Coagent-induced-transformations-of-polypropylene-of-Parent-Sengupta/be7d12553cb3dea3c41e7e5792e1bd8c446825e8
https://www.smolecule.com/products/b1520261#triallyl-trimesate-coagent-nanoparticle-formation-effects
https://www.smolecule.com/products/b1520261#triallyl-trimesate-coagent-nanoparticle-formation-effects
https://www.smolecule.com/products/b1520261#triallyl-trimesate-coagent-nanoparticle-formation-effects
https://www.smolecule.com/products/b1520261#triallyl-trimesate-coagent-nanoparticle-formation-effects
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1520261?utm_src=pdf-bulk
https://www.smolecule.com/products/s1520261?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s1520261?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

